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Compound of Interest

Compound Name: 4-(Bromomethyl)tetrahydropyran

Cat. No.: B1272162

For Researchers, Scientists, and Drug Development Professionals

The tetrahydropyran (THP) moiety is a valuable scaffold in medicinal chemistry, often employed
to enhance the pharmacokinetic properties of drug candidates. Its saturated heterocyclic
structure can improve aqueous solubility, metabolic stability, and cell permeability. The

tetrahydropyran-4-ylmethyl group, in particular, serves as a versatile building block to introduce
this beneficial motif.

This document provides detailed application notes and protocols for three robust methods to
incorporate the tetrahydropyran-4-ylmethyl group into a variety of molecules:

e Mitsunobu Reaction: For the formation of ethers, esters, and thioethers, and for the
alkylation of nitrogen nucleophiles.

» Nucleophilic Substitution: Utilizing 4-(halomethyl)tetrahydropyrans for direct alkylation of
nucleophiles.

e Reductive Amination: For the coupling of amines with tetrahydropyran-4-carbaldehyde.

Mitsunobu Reaction with (Tetrahydropyran-4-
yl)methanol
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The Mitsunobu reaction is a powerful tool for the conversion of primary and secondary alcohols
into a wide range of functional groups with inversion of stereochemistry.[1][2] Using
(tetrahydropyran-4-yl)methanol as the alcohol component, the tetrahydropyran-4-ylmethyl
group can be efficiently coupled with various nucleophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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